Cas no 1543058-31-6 (1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1543058-31-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6216605
• PubChem ID: 83694824
• Update Time: 2025-10-28

1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile
• 1543058-31-6
• EN300-1865890

• Inchi： 1S/C10H11NO/c1-8-3-4-9(12-8)10(7-11)5-2-6-10/h3-4H,2,5-6H2,1H3
• InChI Key： KUUNFLZLLJSEKK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.9Ų

Additional information on 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile

1-(5-Methylfuran-2-yl)cyclobutane-1-carbonitrile (CAS 1543058-31-6): A Versatile Chemical Building Block

1-(5-Methylfuran-2-yl)cyclobutane-1-carbonitrile (CAS 1543058-31-6) is an emerging specialty chemical compound that has gained significant attention in pharmaceutical and material science research. This furan-containing nitrile derivative combines the unique structural features of a methylfuran moiety with a cyclobutane-carbonitrile framework, making it particularly valuable for synthetic applications. The compound's molecular formula is C10H11NO, with a molecular weight of 161.20 g/mol.

The growing interest in heterocyclic compounds like 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile stems from their wide utility in drug discovery programs. Recent studies highlight its potential as a pharmacophore building block for developing novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial applications. The presence of both furan and nitrile functional groups in this molecule offers multiple sites for chemical modification, enabling the creation of diverse molecular architectures.

From a synthetic chemistry perspective, 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile serves as an excellent intermediate for constructing more complex molecular systems. The cyclobutane ring strain introduces interesting reactivity patterns, while the electron-rich furan ring can participate in various cycloaddition reactions. These characteristics make it particularly valuable for researchers working on click chemistry applications and bioorthogonal reactions in medicinal chemistry.

The compound's physicochemical properties contribute to its growing popularity in material science applications. With moderate lipophilicity (predicted LogP ~1.8) and good stability under standard conditions, 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile has shown promise in the development of functional materials, including liquid crystals and polymer precursors. Its rigid-rod molecular structure makes it particularly interesting for designing advanced materials with specific optical or electronic properties.

Recent market trends indicate increasing demand for specialized furan derivatives like 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile, driven by the pharmaceutical industry's need for novel scaffolds in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize and quantify this compound, with purity standards often exceeding 97% for research applications. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this valuable chemical intermediate.

The synthesis of 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile typically involves multi-step organic transformations, with recent literature focusing on more sustainable production methods. Green chemistry approaches, including catalytic processes and solvent-free conditions, are being explored to improve the environmental profile of its manufacturing. These developments align with the chemical industry's growing emphasis on sustainable synthesis and atom economy principles.

Safety considerations for handling 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. The compound's structure-activity relationship studies continue to reveal interesting biological properties, positioning it as a promising candidate for further pharmacological investigation.

From a commercial availability standpoint, 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile (CAS 1543058-31-6) is typically supplied by specialty chemical manufacturers in research quantities. Current pricing reflects its status as a high-value intermediate, with costs varying based on purity and order volume. The compound's unique structural features and synthetic versatility ensure its continued importance in both academic and industrial research settings.

Future research directions for 1-(5-methylfuran-2-yl)cyclobutane-1-carbonitrile include exploring its potential in catalysis, material science, and medicinal chemistry applications. The compound's ability to serve as a molecular scaffold for diverse chemical transformations makes it particularly valuable in fragment-based drug discovery. As synthetic methodologies continue to advance, we can expect to see expanded applications for this versatile chemical building block across multiple scientific disciplines.